![molecular formula C4H5N3O B056497 1-Methyl-2-nitrosoimidazole CAS No. 116169-87-0](/img/structure/B56497.png)
1-Methyl-2-nitrosoimidazole
Overview
Description
“1-Methyl-2-nitrosoimidazole” is a chemical compound with the molecular formula C4H5N3O . It has been studied for its cytotoxic and glutathione depleting capabilities .
Synthesis Analysis
The synthesis of “this compound” involves several steps. The nitration reactions of 1-methylimidazole and its nitro derivatives with a mixture of 98% HNO3 and 15% SO3 in H2SO4 were reinvestigated . The highest unisolated yield of 1-methyl-2,4,5-trinitroimidazole was 2.4% .
Molecular Structure Analysis
The crystal structure of “this compound” is monoclinic, P21/c (no. 14), with a = 4.0668 (13) Å, b = 11.198 (4) Å, c = 6.137 (2) Å, β = 97.033 (11)°, V = 277.40 (16) Å3, Z = 2 . The molecular structure is shown in the figure .
Chemical Reactions Analysis
The chemical reactions of “this compound” involve nitration reactions of 1-methylimidazole and its nitro derivatives with a mixture of 98% HNO3 and 15% SO3 in H2SO4 . The nitro group at the C-2 position is a key substituent to promote oxidation of the imidazole ring .
Scientific Research Applications
INO, as a 2-electron reduction product of 1-methyl-2-nitroimidazole (INO2), shows significant cytotoxicity towards Chinese hamster ovary (CHO) cells and is mutagenic towards Salmonella typhimurium TA-100. It's notably more toxic than its parent compound under aerobic conditions (Noss et al., 1988).
INO demonstrates high toxicity in human colon cancer cells (HT-29), independent of oxygen levels. It depletes intracellular glutathione (GSH) and is more toxic at lower cell densities (Mulcahy et al., 1989).
The ability of INO to rapidly react with glutathione in CHO cells has been explored. The kinetics of GSH loss and oxidized GSH formation were assessed, suggesting strategies to modify the toxicity of 2-nitroimidazoles (Bérubé et al., 1992).
INO is involved in bacterial mutagenicity and cytotoxicity. Its derivatives exhibit considerable bactericidal properties under both aerobic and anaerobic conditions, suggesting a potential role as antibacterial agents (Ehlhardt et al., 1988).
In the context of cancer treatment, INO has been investigated as a radiosensitizer of hypoxic cells. However, its use was discontinued due to complications during clinical trials (Avagyan & Smith, 2013).
INO was used to study the reactivity of 2-nitrosoimidazoles with sulfhydryls in CHO cells, revealing that it reacts specifically with SH groups and depletes GSH and protein sulfhydryls in a concentration-dependent manner (Bérubé et al., 1991).
Exposure of HT-29 colon carcinoma cells to INO induced concentration-dependent DNA damage, suggesting that the nitroso intermediate might be an active or a proximate form of the ultimate DNA-reactive species responsible for DNA damage under reducing conditions (Gipp et al., 1991).
properties
IUPAC Name |
1-methyl-2-nitrosoimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O/c1-7-3-2-5-4(7)6-8/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQGMASZUGMDEFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60151305 | |
Record name | 1-Methyl-2-nitrosoimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60151305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
116169-87-0 | |
Record name | 1-Methyl-2-nitrosoimidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0116169870 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Methyl-2-nitrosoimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60151305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-METHYL-2-NITROSOIMIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FN48115PKU | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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